Cas no 154630-32-7 (methyl 5-fluoro-1-benzothiophene-2-carboxylate)

• Product Name: methyl 5-fluoro-1-benzothiophene-2-carboxylate
• CAS No: 154630-32-7
• MF: C₁₀H₇FO₂S
• MW: 210.224785089493
• MDL: MFCD07371535
• CID: 106653
• PubChem ID: 22473847
• Update Time: 2024-11-01

methyl 5-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluorobenzo[b]thiophene-2-carboxylate
• 5-Fluoro-benzo[b]thiophene-2-carboxylic acid methyl ester
• Benzo[b]thiophene-2-carboxylicacid, 5-fluoro-, methyl ester
• Methyl 5-fluoro-1-benzothiophene-2-carboxylate
• 5-Fluoro-2-(methoxycarbonyl)benzo[b]thiophene
• SCHEMBL793053
• 154630-32-7
• AKOS005072781
• Methyl5-fluorobenzo[b]thiophene-2-carboxylate
• MFCD07371535
• SB33872
• A883708
• CS-0312094
• KMBHCZSECUMYRF-UHFFFAOYSA-N
• 5-Fluorobenzo[b]thiophene-2-carboxylic acid methyl ester
• FA-0928
• J-522481
• FT-0681001
• DTXSID70625901
• Methyl5-fluoro-1-benzothiophene-2-carboxylate
• F14204
• Benzo[b]thiophene-2-carboxylicacid,5-fluoro-,methyl ester
• F9995-1297
• Ethyl 5-fluorobenzo[b]thiophene-2-carboxylate, 96%
• DB-064052
• methyl 5-fluoro-1-benzothiophene-2-carboxylate

• MDL： MFCD07371535
• Inchi： 1S/C10H7FO2S/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,1H3
• InChI Key： KMBHCZSECUMYRF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=C(C=CC1=2)F

Computed Properties

• Exact Mass: 210.01500
• Monoisotopic Mass: 210.01507880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 80-82°C
• Boiling Point: 517.8±50.0 °C at 760 mmHg
• Flash Point: 267.0±30.1 °C
• Refractive Index: 1.617
• PSA: 54.54000
• LogP: 2.82700
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

methyl 5-fluoro-1-benzothiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)